Cas no 2034581-25-2 (N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide)

• Product Name: N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide
• CAS No: 2034581-25-2
• MF: C₁₅H₁₇N₃O₃
• MW: 287.3138
• CID: 5353716
• Update Time: 2025-06-21

N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• DETLGWBRBCTSAZ-HAQNSBGRSA-N
• N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)furan-2-carboxamide
• N-(4-pyrimidin-2-yloxycyclohexyl)furan-2-carboxamide
• N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide

• Inchi： 1S/C15H17N3O3/c19-14(13-3-1-10-20-13)18-11-4-6-12(7-5-11)21-15-16-8-2-9-17-15/h1-3,8-12H,4-7H2,(H,18,19)
• InChI Key： DETLGWBRBCTSAZ-UHFFFAOYSA-N
• SMILES： O(C1=NC([H])=C([H])C([H])=N1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1=C([H])C([H])=C([H])O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 339
• XLogP3: 2.2
• Topological Polar Surface Area: 77.2

Additional information on N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide

N-[(1r,4r)-4-(Pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide: A Comprehensive Overview

N-[(1r,4r)-4-(Pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide, with the CAS number 2034581-25-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structure, which combines a cyclohexyl group with a pyrimidine ring and a furan carboxamide moiety. The integration of these functional groups imparts the molecule with intriguing pharmacological properties, making it a promising candidate for various therapeutic applications.

The core structure of this compound consists of a cyclohexane ring, which is substituted at the 4-position with a pyrimidin-2-yloxy group. The (1r,4r) configuration indicates the specific stereochemistry of the molecule, which is crucial for its biological activity. The furan-2-carboxamide group attached to the nitrogen atom further enhances the molecule's ability to interact with biological targets. Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly in targeting key enzymes involved in cellular signaling pathways.

One of the most notable aspects of N-[(1r,4r)-4-(Pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide is its ability to modulate protein kinases, which are central to numerous cellular processes. Kinase inhibitors have become a cornerstone in cancer therapy due to their ability to disrupt oncogenic signaling pathways. This compound has shown promising results in preclinical models, demonstrating selective inhibition of specific kinases that are overexpressed in various malignancies. Its unique structure allows for efficient binding to the active site of these enzymes, thereby inhibiting their catalytic activity.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have employed advanced methodologies such as Suzuki coupling and Stille coupling reactions to construct the pyrimidine and cyclohexane moieties. The incorporation of the furan carboxamide group is typically achieved through amide bond formation, ensuring optimal reactivity and stability. Recent advancements in asymmetric synthesis have further enhanced the efficiency and selectivity of these reactions, paving the way for large-scale production.

In terms of pharmacokinetics, N-[(1r,4r)-4-(Pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide exhibits favorable properties that make it an attractive drug candidate. Studies have shown that it possesses good solubility in aqueous solutions and excellent permeability across biological membranes. These attributes are critical for ensuring effective absorption and distribution within the body. Additionally, preliminary toxicological evaluations indicate that this compound has a low toxicity profile, further supporting its potential for therapeutic use.

The application of this compound extends beyond cancer therapy. Recent research has explored its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines. This dual functionality underscores the versatility of N-[(1r,4r)-4-(Pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide and highlights its potential as a multi-targeted therapeutic agent.

In conclusion, N-[(1r,4r)-4-(Pyrimidin-2-yloxy)cyclohexyl]furan-2-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with favorable pharmacokinetic properties and diverse biological activities, positions it as a promising candidate for future drug development. As research continues to unravel its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.